Cas no 83649-48-3 ((R)-3-Amino-3-phenylpropanoic acid hydrochloride)

(R)-3-Amino-3-phenylpropanoic acid hydrochloride structure
83649-48-3 structure
Product Name:(R)-3-Amino-3-phenylpropanoic acid hydrochloride
CAS No:83649-48-3
Molecular Formula:C9H12ClNO2
Molecular Weight:201.650081634521
MDL:MFCD03092946
CID:60594
PubChem ID:2734697

(R)-3-Amino-3-phenylpropanoic acid hydrochloride Properties

Names and Identifiers

    • (R)-3-Amino-3-phenylpropanoic acid hydrochloride
    • (R)-3-Amino-3-phenylpropionicacid hydrochloride
    • L-BETA-HOMOPHENYLGLYCINE HYDROCHLORIDE
    • H-PHG(C*CH2)OH HCL
    • H-D-BETA-PHE-OH
    • D-BETA-PHENYLALANINE
    • (R)-3-AMINO-3-PHENYLPROPANOIC ACID
    • (R)-(-)-3-AMINO-3-PHENYLPROPIONIC ACID HYDROCHLORIDE
    • (R)-3-AMINO-3-PHENYLPROPIONIC ACID
    • D-(-)-3-Amino-3-phenylpropionic acid
    • R-3-Amino-3-phenyl-propionic acid
    • H-D-b-Phe-OH
    • L-3-amino-3-phenylpropionic acid hydrochloride
    • RARECHEM AK PT 0077
    • Benzenepropanoicacid, b-amino-, hydrochloride, (R)-
    • Benzenepropanoic acid, b-amino-, hydrochloride, (bR)- (9CI)
    • Benzenepropanoic acid, β-amino-, hydrochloride, (R)- (ZCI)
    • Benzenepropanoic acid, β-amino-, hydrochloride, (βR)- (9CI)
    • (3R)-3-Amino-3-phenylpropanoic acid hydrochloride
    • (R)-3-Amino-3-phenylpropionic acid hydrochloride
    • (3R)-3-amino-3-phenylpropanoic acid;hydrochloride
    • (R)-3-AMINO-3-PHENYLPROPANOIC ACID HCL
    • J-502208
    • Z1696091779
    • (R)-3-Amino-3-phenylpropanoicAcidHydrochloride
    • (R)-3-Amino-3-phenylpropionic acid, HCl
    • (R)-beta-Homophenylglycine hydrochloride
    • AC-5692
    • AKOS015889476
    • H-Phg-(C#CH2)OH.HCl
    • DS-16757
    • ABEBCTCOPRULFS-DDWIOCJRSA-N
    • (R)-3-amino-3-phenyl-propionic acid HCl salt
    • SCHEMBL4150999
    • 83649-48-3
    • EN300-70588
    • MFCD03092946
    • MDL： MFCD03092946
    • InChIKey： ABEBCTCOPRULFS-DDWIOCJRSA-N
    • Inchi： 1S/C9H11NO2.ClH/c10-8(6-9(11)12)7-4-2-1-3-5-7;/h1-5,8H,6,10H2,(H,11,12);1H/t8-;/m1./s1
    • SMILES： [C@@H](C1C=CC=CC=1)(N)CC(=O)O.Cl

Computed Properties

  • Exact Mass: 201.05600
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 201.056
  • Heavy Atom Count: 13
  • Complexity: 153
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • LogP: 2.66340
  • PSA: 63.32000
  • Boiling Point: 307.5°C at 760 mmHg
  • Melting Point: 163-180 ºC
  • Flash Point: 139.8°C
  • Color/Form: Not available
  • Solubility: Not available
  • Sensitiveness: Air Sensitive

(R)-3-Amino-3-phenylpropanoic acid hydrochloride Security Information

(R)-3-Amino-3-phenylpropanoic acid hydrochloride Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

(R)-3-Amino-3-phenylpropanoic acid hydrochloride Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P004U26-1g
(R)-3-Amino-3-phenylpropanoic acid hydrochloride
 83649-48-3 95%
1g
 $60.00 2024-04-21
A2B Chem LLC
AC24782-1g
(R)-3-Amino-3-phenylpropionic acid, HCl
 83649-48-3 95%
1g
 $24.00 2024-04-19
AAPPTec
UHF401-1g
H-(R)-beta-Phe-OH
 83649-48-3
1g
 $75.00 2024-07-19
Aaron
AR004UAI-250mg
(R)-3-Amino-3-phenylpropanoic acid hydrochloride
 83649-48-3 98%
250mg
 $6.00
abcr
AB259431-1 g
(R)-beta-Homophenylglycine hydrochloride
 83649-48-3
1 g
 €112.00 2023-07-20
Alichem
A019120300-5g
(R)-3-Amino-3-phenylpropanoic acid hydrochloride
 83649-48-3 95%
5g
 $235.20 2023-08-31
Chemenu
CM185667-5g
(r)-3-amino-3-phenylpropionic acid hydrochloride
 83649-48-3 95%
5g
 $224
ChemScence
CS-0042547-1g
(R)-3-Amino-3-phenylpropanoic acid hydrochloride
 83649-48-3 98.18%
1g
 $45.0 2022-04-26
Enamine
EN300-70588-0.05g
(3R)-3-amino-3-phenylpropanoic acid hydrochloride
 83649-48-3 95%
0.05g
 $19.0
eNovation Chemicals LLC
D540816-50mg
(R)-3-AMino-3-phenylpropanoic acid hydrochloride
 83649-48-3 97%
50mg
 $630 2022-09-04

(R)-3-Amino-3-phenylpropanoic acid hydrochloride Synthesis

Synthetic Circuit 1

83649-48-3 83649-48-3
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ,  Water ;  3 h, 80 °C
1.2 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  2 h, rt
1.3 Reagents: Hydrochloric acid ,  Dowex 50W Solvents: Water ;  rt
Reference
Rhodium-Catalyzed Asymmetric Addition of Arylboronic Acids to β-Phthaliminoacrylate Esters toward the Synthesis of β-Amino Acids
Nishimura, Takahiro; et al, Journal of the American Chemical Society, 2010, 132(2), 464-465

Synthetic Circuit 2

83649-48-3 83649-48-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  1 h, 100 °C
Reference
Highly enantioselective synthesis of N-protected β-amino malonates catalyzed by magnetically separable heterogeneous rosin-derived amino thiourea catalysts: A stereocontrolled approach to β-amino acids
Zhu, Hao; et al, ChemCatChem, 2013, 5(8), 2187-2190

Synthetic Circuit 3

98-80-6 98-80-6
83649-48-3 83649-48-3
Reaction Conditions
1.1 Catalysts: Di-μ-hydroxybis[(2,3,9,10-η)-(1S,4S)-5,6,7,8-tetrafluoro-1,4-dihydro-2,9-bis(phe… Solvents: 1,4-Dioxane ,  Water ;  12 h, 50 °C
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ,  Water ;  3 h, 80 °C
2.2 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  2 h, rt
2.3 Reagents: Hydrochloric acid ,  Dowex 50W Solvents: Water ;  rt
Reference
Rhodium-Catalyzed Asymmetric Addition of Arylboronic Acids to β-Phthaliminoacrylate Esters toward the Synthesis of β-Amino Acids
Nishimura, Takahiro; et al, Journal of the American Chemical Society, 2010, 132(2), 464-465

Synthetic Circuit 4

15014-25-2 15014-25-2
155396-71-7 155396-71-7
83649-48-3 83649-48-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: N-[(1S,2S)-2-[Bis[3-[[3-(trihydroxysilyl)propyl]thio]propyl]amino]cyclohexyl]-N′… (Fe3O4 magnetic nanoparticle-bound) Solvents: Toluene ,  Water ;  48 h, -15 °C
2.1 Reagents: Hydrochloric acid Solvents: Water ;  1 h, 100 °C
Reference
Highly enantioselective synthesis of N-protected β-amino malonates catalyzed by magnetically separable heterogeneous rosin-derived amino thiourea catalysts: A stereocontrolled approach to β-amino acids
Zhu, Hao; et al, ChemCatChem, 2013, 5(8), 2187-2190

Synthetic Circuit 5

114251-41-1 114251-41-1
83649-48-3 83649-48-3
Reaction Conditions
1.1 Reagents: Dabco Solvents: Dichloromethane ;  15 min, 0 °C; 2 h, 0 °C; 2 h, rt
2.1 Catalysts: Di-μ-hydroxybis[(2,3,9,10-η)-(1S,4S)-5,6,7,8-tetrafluoro-1,4-dihydro-2,9-bis(phe… Solvents: 1,4-Dioxane ,  Water ;  12 h, 50 °C
3.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ,  Water ;  3 h, 80 °C
3.2 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  2 h, rt
3.3 Reagents: Hydrochloric acid ,  Dowex 50W Solvents: Water ;  rt
Reference
Rhodium-Catalyzed Asymmetric Addition of Arylboronic Acids to β-Phthaliminoacrylate Esters toward the Synthesis of β-Amino Acids
Nishimura, Takahiro; et al, Journal of the American Chemical Society, 2010, 132(2), 464-465

Synthetic Circuit 6

65451-19-6 65451-19-6
83649-48-3 83649-48-3
65414-83-7 65414-83-7
Reaction Conditions
1.1 Catalysts: Penicillin amidase (immobilized on Eupergit) Solvents: Ethanol ,  Water
Reference
A Stereoselective Synthesis of (2R,3S)-N-Benzoylphenylisoserine Methyl Ester
Cardillo, Giuliana; et al, Journal of Organic Chemistry, 1998, 63(7), 2351-2353

Synthetic Circuit 7

65451-19-6 65451-19-6
83649-48-3 83649-48-3
65414-83-7 65414-83-7
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Water
Reference
An expedient synthesis of 6-arylpiperidine-2,4-diones by chain-extension of β-aryl-β-amino acids
Leflemme, Nicolas; et al, Tetrahedron Letters, 2001, 42(51), 8997-8999

Synthetic Circuit 8

6335-76-8 6335-76-8
83649-48-3 83649-48-3
40856-44-8 40856-44-8
Reaction Conditions
1.1 Reagents: Water Solvents: Isopropanol ;  22 h, 45 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Enzymic synthesis of β-aryl and β-heteroaryl-substituted β-amino acid enantiomers
Tasnadi, Gabor; et al, Magyar Kemiai Folyoirat, 2010, 116(3), 131-136

Synthetic Circuit 9

1664-54-6 1664-54-6
83649-48-3 83649-48-3
65414-83-7 65414-83-7
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetone ,  Water
2.1 Catalysts: Penicillin amidase (immobilized on Eupergit) Solvents: Ethanol ,  Water
Reference
A Stereoselective Synthesis of (2R,3S)-N-Benzoylphenylisoserine Methyl Ester
Cardillo, Giuliana; et al, Journal of Organic Chemistry, 1998, 63(7), 2351-2353

Synthetic Circuit 10

614-19-7 614-19-7
83649-48-3 83649-48-3
65414-83-7 65414-83-7
Reaction Conditions
1.1 Solvents: Acetone ,  Water
2.1 Reagents: Sodium bicarbonate Solvents: Water
Reference
An expedient synthesis of 6-arylpiperidine-2,4-diones by chain-extension of β-aryl-β-amino acids
Leflemme, Nicolas; et al, Tetrahedron Letters, 2001, 42(51), 8997-8999

Synthetic Circuit 11

614-19-7 614-19-7
83649-48-3 83649-48-3
40856-44-8 40856-44-8
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Ethanol
1.2 Reagents: Potassium carbonate Solvents: Water
2.1 Reagents: Water Solvents: Isopropanol ;  22 h, 45 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Enzymic synthesis of β-aryl and β-heteroaryl-substituted β-amino acid enantiomers
Tasnadi, Gabor; et al, Magyar Kemiai Folyoirat, 2010, 116(3), 131-136

Synthetic Circuit 12

100-52-7 100-52-7
141-82-2 141-82-2
83649-48-3 83649-48-3
40856-44-8 40856-44-8
Reaction Conditions
1.1 Reagents: Ammonium acetate Solvents: Ethanol ;  reflux
2.1 Reagents: Thionyl chloride Solvents: Ethanol
2.2 Reagents: Potassium carbonate Solvents: Water
3.1 Reagents: Water Solvents: Isopropanol ;  22 h, 45 °C
3.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Enzymic synthesis of β-aryl and β-heteroaryl-substituted β-amino acid enantiomers
Tasnadi, Gabor; et al, Magyar Kemiai Folyoirat, 2010, 116(3), 131-136

Synthetic Circuit 13

100-52-7 100-52-7
141-82-2 141-82-2
83649-48-3 83649-48-3
65414-83-7 65414-83-7
Reaction Conditions
1.1 Reagents: Ammonium acetate Solvents: Ethanol
2.1 Reagents: Triethylamine Solvents: Acetone ,  Water
3.1 Catalysts: Penicillin amidase (immobilized on Eupergit) Solvents: Ethanol ,  Water
Reference
A Stereoselective Synthesis of (2R,3S)-N-Benzoylphenylisoserine Methyl Ester
Cardillo, Giuliana; et al, Journal of Organic Chemistry, 1998, 63(7), 2351-2353

(R)-3-Amino-3-phenylpropanoic acid hydrochloride Raw materials

(R)-3-Amino-3-phenylpropanoic acid hydrochloride Preparation Products

(R)-3-Amino-3-phenylpropanoic acid hydrochloride Related Literature

83649-48-3 ((R)-3-Amino-3-phenylpropanoic acid hydrochloride) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:83649-48-3)(R)-3-Amino-3-phenylpropanoic acid hydrochloride
A10094
Purity:99%/99%
Quantity:10g/25g
Price($):191.0/356.0